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Compound of Interest

Compound Name: Gastrin I (1-14), human

Cat. No.: B15616311 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the proper dissolution of lyophilized Gastrin I

(1-14) powder. Below you will find frequently asked questions, a detailed experimental protocol,

a troubleshooting guide, and quantitative solubility data to ensure successful preparation of

your peptide solution for experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the recommended initial solvent for dissolving Gastrin I (1-14) powder?

A1: Due to the acidic nature of the Gastrin I (1-14) peptide, the recommended initial solvent is

sterile, distilled water. If solubility is limited in water, a dilute basic buffer is the next appropriate

choice.

Q2: Why is my Gastrin I (1-14) not dissolving in water?

A2: Gastrin I (1-14) is an acidic peptide due to its five glutamic acid residues. Peptides with a

net charge can sometimes have poor solubility in neutral water. Additionally, the presence of

several hydrophobic amino acids can contribute to insolubility. If the peptide does not dissolve

in water, using a dilute basic solution is recommended to increase the pH and improve

solubility.

Q3: What should I do if the peptide still doesn't dissolve after trying water and a basic buffer?
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A3: For particularly hydrophobic peptides, a small amount of an organic solvent can be used to

aid dissolution. First, attempt to dissolve the peptide in a minimal amount of Dimethyl Sulfoxide

(DMSO), and then slowly add your aqueous buffer to the desired concentration.

Q4: How should I store the reconstituted Gastrin I (1-14) solution?

A4: Once reconstituted, it is recommended to aliquot the Gastrin I (1-14) solution into single-

use volumes and store them at -20°C. Stock solutions are generally stable for up to 2 months

at -20°C.[1][2] Avoid repeated freeze-thaw cycles, as this can degrade the peptide. For longer-

term storage, -80°C is preferable.[3]

Q5: What is the stability of the lyophilized Gastrin I (1-14) powder?

A5: Lyophilized Gastrin I (1-14) powder is stable for extended periods when stored properly.

For long-term storage, it is recommended to keep the powder at -20°C.[3]

Quantitative Solubility Data
The solubility of Gastrin I (1-14) can vary depending on the purity of the peptide and the solvent

used. The following table summarizes available quantitative data.

Solvent Concentration Notes

DMSO ≥ 100 mg/mL
Hygroscopic DMSO can

impact solubility.

Water 11.11 mg/mL

Requires sonication and pH

adjustment to 9 with NH3·H2O.

[4]

0.1% NH4OH, pH 8.0 1 mg/mL For Gastrin I (human).[2]

Detailed Experimental Protocol for Dissolving
Gastrin I (1-14)
This protocol provides a step-by-step guide for the proper reconstitution of lyophilized Gastrin I

(1-14) powder.
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Materials:

Lyophilized Gastrin I (1-14) powder

Sterile, distilled water

0.1 M Ammonium Bicarbonate (if necessary)

Dimethyl Sulfoxide (DMSO) (if necessary)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Equilibrate: Allow the vial of lyophilized Gastrin I (1-14) powder and your chosen solvent to

equilibrate to room temperature before opening.

Centrifuge: Briefly centrifuge the vial to ensure that all of the powder is collected at the

bottom.

Initial Dissolution Attempt (Water):

Add the calculated volume of sterile, distilled water to the vial to achieve the desired stock

concentration.

Gently vortex or swirl the vial to mix. Avoid vigorous shaking.

If the peptide does not fully dissolve, you may proceed to the next step.

Basic Buffer Dissolution (if necessary):

If the peptide did not dissolve in water, add a small amount of 0.1 M ammonium

bicarbonate dropwise to the solution until the peptide dissolves. Monitor the pH to ensure

it does not become too basic for your experimental needs.

Organic Solvent Dissolution (for persistent issues):
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If the peptide remains insoluble, use a fresh vial of lyophilized powder.

Add a minimal volume of DMSO (e.g., 10-20 µL) to the vial and gently mix until the peptide

is dissolved.

Slowly add your desired aqueous buffer to the DMSO solution, mixing gently, until you

reach the final desired concentration. Be aware that adding the aqueous solution too

quickly can cause the peptide to precipitate.

Sonication (Optional): If you observe any particulates, you can sonicate the solution for a few

minutes to aid dissolution.

Aliquoting and Storage:

Once the peptide is fully dissolved, aliquot the solution into sterile, single-use

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage.

Troubleshooting Guide
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Issue Possible Cause Recommended Solution

Powder is difficult to dissolve

The peptide is acidic and may

not be soluble in neutral water.

The peptide may also have

hydrophobic properties.

First, try dissolving in sterile,

distilled water. If unsuccessful,

use a dilute basic solution like

0.1 M ammonium bicarbonate.

For very hydrophobic peptides,

dissolve in a small amount of

DMSO first, then slowly add

your aqueous buffer.[5][6]

Solution is cloudy or has

particulates

The peptide is not fully

dissolved or has aggregated.

Gently warm the solution to aid

dissolution. Sonication can

also help to break up

aggregates.[6] If the

cloudiness persists, it may

indicate that the solubility limit

has been exceeded.

Peptide precipitates after

adding aqueous buffer to

DMSO

The peptide is "crashing out" of

the solution due to the rapid

change in solvent polarity.

Add the aqueous buffer to the

DMSO solution very slowly

while gently mixing. This

allows for a more gradual

solvent exchange and can

prevent precipitation.

Dissolution Workflow
The following diagram illustrates the recommended workflow for dissolving lyophilized Gastrin I

(1-14) powder.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.biorbyt.com/peptide_dissolving
https://www.sb-peptide.com/support/solubility/
https://www.sb-peptide.com/support/solubility/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Lyophilized
Gastrin I (1-14) Powder

Add Sterile Water

Fully Dissolved?

Add Dilute Basic Buffer
(e.g., 0.1M NH4HCO3)

No

Aliquot and Store at -20°C

Yes

Fully Dissolved?

Use Minimal DMSO

No

Yes

Slowly Add Aqueous Buffer

Fully Dissolved?

Optional: Sonicate

Yes

Troubleshoot: Consult Guide

No

Click to download full resolution via product page

Caption: Workflow for dissolving lyophilized Gastrin I (1-14).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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